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Compound of Interest

Compound Name: Trisodium Glycyrrhizate
CAS No.: 71277-78-6
Cat. No.: B1326314
Get Quote
. J

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development for
Trisodium Glycyrrhizate Quantification

Part 1: Introduction & Scientific Rationale

Trisodium Glycyrrhizate (TSG) is the trisodium salt of Glycyrrhizic Acid (GA), a triterpenoid
saponin derived from licorice roots (Glycyrrhiza glabra). While GA is the bioactive moiety, the
trisodium salt is frequently used in pharmaceutical and cosmetic formulations due to its
superior water solubility and stability.

The Chromatographic Challenge: The "Salt-to-Acid"
Principle

Developing a method for TSG requires a fundamental understanding of its behavior in solution.
TSG (

) dissociates rapidly in aqueous mobile phases.
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» Neutral pH: In a neutral mobile phase, the three carboxyl groups are partially ionized, leading
to peak broadening, tailing, and poor reproducibility.

e Acidic pH (Recommended): By lowering the mobile phase pH (typically < 3.0), we suppress
the ionization of the carboxyl groups (

values approx. 3.9, 4.5, and 5.2). This forces the analyte into its non-ionized (protonated)
acid form, increasing hydrophobicity and ensuring sharp, symmetrical peaks on C18
columns.

Therefore, this protocol analyzes Trisodium Glycyrrhizate as Glycyrrhizic Acid. The final
quantification is achieved mathematically using the molar mass ratio.

Part 2: Method Development Strategy
Column Selection

o Stationary Phase: C18 (Octadecylsilane) is the industry standard.
« Pore Size: 100 A is sufficient for this small molecule (MW ~889 Da).

» End-capping: Essential. Residual silanols on the silica surface can interact with the sugar
moieties of glycyrrhizin, causing tailing. Use a "Base Deactivated" or fully end-capped
column.

o Recommended: Agilent Zorbax SB-C18 or Phenomenex Luna C18(2).

Mobile Phase Chemistry

» Buffer: Phosphate buffer (pH 2.5) is preferred for UV detection due to its transparency and
high buffering capacity at low pH.

o Modifier: Acetonitrile (ACN) provides sharper peaks and lower backpressure compared to
Methanol for this large molecule.

e Gradient vs. Isocratic:

o Isocratic: Sufficient for raw material assay (Assay > 98%).
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o Gradient: Required for stability-indicating methods to separate the hydrolysis product, 18

-Glycyrrhetinic Acid (GA-Aglycone), which elutes much later due to the loss of the

hydrophilic sugar chain.

Detection

o Wavelength: 254 nm.[1][2][3][4]

o Mechanism: The

-unsaturated ketone (enone) in the triterpene backbone exhibits strong absorption at 250—

254 nm.

Part 3: Standard Operating Protocol (SOP)
Chromatographic Conditions

Parameter

Specification

Column

C18, 250 x 4.6 mm, 5 um (e.g., Zorbax SB-C18)

Mobile Phase A

0.1% Orthophosphoric Acid in Water (pH ~2.5)

Mobile Phase B

Acetonitrile (HPLC Grade)

Flow Rate

1.0 mL/min

Injection Volume

10 pL

Column Temp

30°C (Controlled temperature is critical for

retention stability)

Detection

UV @ 254 nm

Run Time

20 minutes (Isocratic) or 35 minutes (Gradient)

Gradient Program (Stability Indicating)

Use this mode if analyzing formulated products or checking for degradation.
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Time (min) Mobile Phase A (%) Mobile Phase B (%) Event

0.0 80 20 Start

10.0 60 40 Elution of Glycyrrhizin

5 0 20 80 Elution of Impurities
(Aglycone)

28.0 20 80 Wash

28.1 80 20 Re-equilibration

35.0 80 20 Stop

Standard & Sample Preparation

Diluent: Methanol:Water (50:50 v/v). Note: TSG is soluble in water, but adding methanol
prevents precipitation of the free acid form if the pH shifts.

e Stock Standard Solution (0.5 mg/mL):

o Weigh 50 mg of Monoammonium Glycyrrhizinate Reference Standard (USP/EP). Note:
Pure Trisodium Glycyrrhizate standards are rare; Pharmacopeias typically supply the
Ammonium salt.

o Dissolve in Diluent to 100 mL.
o Sample Solution (0.5 mg/mL):
o Weigh 50 mg of Trisodium Glycyrrhizate raw material.
o Dissolve in Diluent to 100 mL.
o Filter through 0.45 um PTFE filter.

Part 4: Visualization & Logic
Workflow: Method Logic & Decision Tree
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Start: Trisodium Glycyrrhizate

Method Development

Solubility Check:
Soluble in Water/MeOH?

:

Mobile Phase pH Selection
(Critical Step)

VAN

Neutral pH (pH 7.0) Acidic pH (pH 2.5)

Result: Carboxyl groups partially ionized. Result: Carboxyl groups protonated.

Broad, tailing peaks. Analyte behaves as Free Acid.
FAIL Sharp peaks.

Column Selection:
C18 (Base Deactivated)

:

Select Mode
Isocratic (40% ACN) Gradient (20-80% ACN)
For Raw Material Assay For Impurities/Degradation

Click to download full resolution via product page

Caption: Decision tree illustrating the critical requirement for acidic mobile phase to suppress
ionization and ensure peak symmetry.
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Part 5: Calculation & Quantification

Since the reference standard is often Monoammonium Glycyrrhizinate or Glycyrrhizic Acid, you
must convert the results to Trisodium Glycyrrhizate.

Where:

= Concentration of Reference Standard (mg/mL)

= Peak Area of Sample

= Peak Area of Standard

= Purity of Standard (decimal, e.g., 0.98)

CF (Conversion Factor) = Ratio of Molecular Weights
Molecular Weights:
e Glycyrrhizic Acid (

): 822.93 g/mol

¢ Monoammonium Glycyrrhizinate (

): 839.97 g/mol

e Trisodium Glycyrrhizate (
): 888.89 g/mol

Example CFs:

e If Std is Glycyrrhizic Acid:

e If Std is Monoammonium Salt;

Part 6: Validation Parameters (ICH Q2(R1))

To ensure the method is trustworthy, perform the following validation steps:
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Parameter Protocol Acceptance Criteria

RSD of Area < 2.0%; Tailing
System Suitability Inject Standard 5 times. Factor < 1.5; Plate Count >
2000.

Prepare 5 levels (50% to 150%

Linearit
/ of target conc). [11[5]

Spike Placebo at 80%, 100%,
Accuracy 120% Recovery 98.0% — 102.0%.
0.

Inject Mobile Phase, Placebo,

Specificity and Impurity Markers (18 No interference at retention
time of Glycyrrhizin.

-Glycyrrhetinic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [HPLC method development for trisodium glycyrrhizate
quantification]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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